Cas no 1685-81-0 (4,6-Dimethyl-2,3-dihydro-1H-inden-1-one)

• Product name: 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 1685-81-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 1349170

4,6-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-4,6-dimethyl-
• 4,6-DIMETHYL-1-INDANONE
• 4,6-Dimethyl-indan-1-on
• 4,6-Dimethyl-indan-1-one
• 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one
• 4,6-dimethyl-2,3-dihydroinden-1-one
• 4,6-dimethylindan-1-one
• AK548626
• 2,3-Dihydro-4,6-dimethyl-1H-inden-1-one

• Inchi： 1S/C11H12O/c1-7-5-8(2)9-3-4-11(12)10(9)6-7/h5-6H,3-4H2,1-2H3
• InChI Key： CXWJSLVFUZGIAN-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C([H])=C21

Computed Properties

• Exact Mass: 160.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one

4,6-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 1685-81-0): Properties, Applications, and Market Insights

4,6-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 1685-81-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 4,6-dimethylindan-1-one, belongs to the class of indanone derivatives, which are widely studied for their diverse applications in fragrance synthesis, medicinal chemistry, and material science.

The growing interest in indanone-based compounds like 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one stems from their structural versatility and potential biological activities. Researchers are particularly interested in how modifications to the indenone core structure can influence properties such as solubility, stability, and reactivity - questions frequently searched in academic databases and AI-powered research tools.

From a chemical perspective, 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one features a bicyclic framework with a ketone functional group at position 1 and methyl substituents at positions 4 and 6. This specific substitution pattern makes it valuable as a building block in organic synthesis. The compound's molecular formula is C₁₁H₁₂O, with a molecular weight of 160.21 g/mol. Its physical properties include being typically a pale yellow to colorless crystalline solid at room temperature, with moderate solubility in common organic solvents.

One of the most prominent applications of 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one is in the fragrance industry. The compound's structural similarity to naturally occurring aromatic compounds makes it valuable for creating synthetic woody and amber fragrance notes. Perfumers often search for "indenone derivatives in perfumery" or "synthetic musk alternatives," reflecting the industry's demand for novel aroma chemicals that can provide unique olfactory characteristics while being cost-effective to produce.

In pharmaceutical research, 4,6-dimethylindan-1-one serves as an important intermediate for developing potential therapeutic agents. The indanone scaffold is present in several biologically active molecules, leading to frequent searches like "indenone derivatives biological activity" or "pharmacological applications of indanones." While 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one itself isn't a drug, its derivatives are being investigated for various potential applications in medicinal chemistry.

The synthesis of 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one typically involves cyclization reactions of appropriately substituted aromatic precursors. Organic chemists often search for "synthesis of dimethylindenones" or "preparation of 4,6-dimethylindan-1-one," reflecting the compound's importance as a synthetic target. Modern synthetic approaches aim to improve yield and selectivity while minimizing environmental impact - a topic of growing importance in green chemistry initiatives.

From a commercial perspective, the market for indenone derivatives like 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one has shown steady growth. Industry reports indicate increasing demand from both the fragrance and pharmaceutical sectors. Market analysts frequently search for "indenone market trends" or "4,6-dimethylindan-1-one suppliers," highlighting the business interest in this compound. The global shift toward specialty chemicals has further boosted interest in such structurally unique compounds.

Quality control and analytical characterization of 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one are crucial for its various applications. Common analytical techniques include GC-MS, HPLC, and NMR spectroscopy. Researchers often look up "characterization of indanones" or "analytical methods for 4,6-dimethylindan-1-one," emphasizing the need for reliable quality assessment protocols. The compound typically shows characteristic peaks in its ¹H NMR spectrum that help confirm its structure and purity.

Safety considerations for handling 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one are standard for organic compounds of its class. While not classified as hazardous under normal handling conditions, proper laboratory practices should be followed. Safety data sheets (SDS) provide comprehensive information, and searches for "4,6-dimethylindan-1-one safety" or "indenone handling precautions" are common among laboratory personnel.

The future outlook for 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one appears promising, with ongoing research exploring new applications. The compound's structural features make it a candidate for developing advanced materials, including organic semiconductors and liquid crystals. Materials scientists are increasingly searching for "indenone-based materials" or "organic electronic materials from indanones," indicating expanding interest beyond traditional applications.

Environmental considerations regarding indenone derivatives have also gained attention. As sustainability becomes a priority across industries, researchers are investigating the environmental fate and biodegradability of such compounds. Searches for "green chemistry approaches to indanones" or "biodegradability of 4,6-dimethylindan-1-one" reflect this growing concern and the need for environmentally friendly chemical solutions.

In conclusion, 4,6-Dimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 1685-81-0) represents an important compound in organic chemistry with diverse applications. Its unique indenone structure and substitution pattern make it valuable for fragrance creation, pharmaceutical research, and material science. As scientific understanding of indanone chemistry advances and market demands evolve, this compound is likely to maintain its relevance in various chemical sectors, with potential for discovering new applications in emerging fields.